Cas no 63743-51-1 (2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one)

2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one structure
63743-51-1 structure
Product Name:2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one
CAS No:63743-51-1
MF:C13H17N3OS
MW:263.35858130455
CID:960802
PubChem ID:328074
Update Time:2025-04-19

2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one
    • 63743-51-1
    • AKOS000282198
    • NSC305510
    • DTXSID30316666
    • NSC-305510
    • Inchi: 1S/C13H17N3OS/c1-2-14-7-10-15-12(17)11-8-5-3-4-6-9(8)18-13(11)16-10/h14H,2-7H2,1H3,(H,15,16,17)
    • InChI Key: GIXWJZGUDCGGSS-UHFFFAOYSA-N
    • SMILES: S1C2=C(C(NC(CNCC)=N2)=O)C2=C1CCCC2

Computed Properties

  • Exact Mass: 263.10941
  • Monoisotopic Mass: 263.109
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 81.7Ų

Experimental Properties

  • Density: 1.45
  • Refractive Index: 1.73
  • PSA: 53.49
  • LogP: 2.36380
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm